3-hydroxy-3-(methoxymethyl)cyclobutane-1-carboxylic acid, Mixture of diastereomers
Overview
Description
Molecular Structure Analysis
The molecule consists of a cyclobutane ring, which is a cyclic hydrocarbon with four carbon atoms forming a ring . Attached to this ring is a carboxylic acid group (-COOH), a methoxymethyl group (-CH2OCH3), and a hydroxy group (-OH). The exact spatial arrangement of these groups would depend on the specific diastereomers present in the mixture.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydroxy-3-(methoxymethyl)cyclobutane-1-carboxylic acid involves the protection of a cyclobutane ring, followed by the addition of a hydroxyl group and a carboxylic acid group. The final product is a mixture of diastereomers.", "Starting Materials": [ "Cyclobutene", "Methanol", "Sodium hydroxide", "Bromine", "Sodium borohydride", "Sodium carbonate", "Succinic anhydride", "Methanesulfonic acid", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Cyclobutene is reacted with bromine in the presence of methanol and sodium hydroxide to form 3-bromo-3-methoxymethylcyclobutene.", "Sodium borohydride is added to the reaction mixture to reduce the bromine to a methoxy group, forming 3-methoxymethylcyclobutene.", "The cyclobutene ring is protected by reacting it with succinic anhydride in the presence of methanesulfonic acid to form 3-methoxymethyl-3-succinylcyclobutene.", "The protected cyclobutene is then reacted with sodium hydroxide to hydrolyze the succinyl group, forming 3-hydroxy-3-(methoxymethyl)cyclobutene.", "The final step involves the addition of a carboxylic acid group by reacting the hydroxyl group with hydrochloric acid and sodium carbonate to form 3-hydroxy-3-(methoxymethyl)cyclobutane-1-carboxylic acid.", "The product obtained is a mixture of diastereomers." ] } | |
CAS RN |
1513650-40-2 |
Molecular Formula |
C7H12O4 |
Molecular Weight |
160.2 |
Purity |
0 |
Origin of Product |
United States |
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